Cas no 1072951-91-7 ({3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid)

{3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid Properties

Names and Identifiers

• 3-Cyanophenylboronic acid
• RARECHEM AH PB 0207
• AKOS BRN-0075
• 3-CYANOBENZENEBORONIC ACID
• 3-Boronobenzonitrile~3-Cyanophenylboronic acid
• Boronic acid, (3-cyanophenyl)- (9CI)
• 3-Cyanophenylboronic
• 3-boronobenzonitrile
• 3-[(4-Chloro-3-methylphenoxy)methyl]phenylboronic acid
• [3-[(4-chloro-3-methylphenoxy)methyl]phenyl]boronic acid
• 3-[(4-Chloro-3-methylphenoxy)methyl]phenylboronicacid
• {3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid
• DTXSID50584901
• AKOS010794911
• MFCD09265140
• CS-0178705
• 3-[(4-Chloro-3-methylphenoxy)methyl]phenylboronic acid (contains varying amounts of Anhydride)
• G65075
• 1072951-91-7
• SCHEMBL9893556
• 3-(4-CHLORO-3-METHYLPHENOXYMETHYL)PHENYLBORONIC ACID
• BS-23031
• +Expand

• MDL： MFCD09265140
• InChIKey： MLTCJWUQGYLPLF-UHFFFAOYSA-N
• Inchi： 1S/C14H14BClO3/c1-10-7-13(5-6-14(10)16)19-9-11-3-2-4-12(8-11)15(17)18/h2-8,17-18H,9H2,1H3
• SMILES： ClC1=CC=C(C=C1C)OCC1C=CC=C(B(O)O)C=1

Computed Properties

• Exact Mass: 276.07200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 276.0724522g/mol
• Heavy Atom Count: 19
• Complexity: 277
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: 1.90720
• PSA: 49.69000
• Melting Point: 152-156 °C
• Solubility: Almost insoluble (0.017 g/l) (25 º C),
• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),

{3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Instruction： 26-39
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Risk Phrases： 37/38-41
• Signal Word：Danger

{3-[(4-Chloro-3-methylphenoxy)methyl]phenyl}boronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%